Cas no 2418704-50-2 (2-(3-{[(Tert-butoxy)carbonyl]amino}-5-ethynylphenyl)acetic acid)

• Product Name: 2-(3-{[(Tert-butoxy)carbonyl]amino}-5-ethynylphenyl)acetic acid
• CAS No: 2418704-50-2
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 6340380
• PubChem ID: 165770918
• Update Time: 2025-06-08

2-(3-{[(Tert-butoxy)carbonyl]amino}-5-ethynylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{[(tert-butoxy)carbonyl]amino}-5-ethynylphenyl)acetic acid
• 2418704-50-2
• EN300-7544147
• 2-(3-{[(Tert-butoxy)carbonyl]amino}-5-ethynylphenyl)acetic acid

• Inchi： 1S/C15H17NO4/c1-5-10-6-11(9-13(17)18)8-12(7-10)16-14(19)20-15(2,3)4/h1,6-8H,9H2,2-4H3,(H,16,19)(H,17,18)
• InChI Key： IWGSRIMHZKRTGZ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C#C)C=C(CC(=O)O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(3-{[(Tert-butoxy)carbonyl]amino}-5-ethynylphenyl)acetic acid

Research Brief on 2-(3-{[(Tert-butoxy)carbonyl]amino}-5-ethynylphenyl)acetic acid (CAS: 2418704-50-2)

The compound 2-(3-{[(Tert-butoxy)carbonyl]amino}-5-ethynylphenyl)acetic acid (CAS: 2418704-50-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a tert-butoxycarbonyl (Boc) protected amine and an ethynyl group, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of targeted therapies and chemical probes.

One of the key areas of research involving this compound is its role in click chemistry. The presence of the ethynyl group makes it an excellent candidate for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a widely used method for bioconjugation and labeling in chemical biology. Recent publications have demonstrated its utility in the synthesis of novel PROTACs (Proteolysis Targeting Chimeras), where it serves as a linker to connect target-binding ligands with E3 ubiquitin ligase recruiters, enabling targeted protein degradation.

In addition to its applications in PROTAC development, 2-(3-{[(Tert-butoxy)carbonyl]amino}-5-ethynylphenyl)acetic acid has been investigated as a building block for small molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of inhibitors targeting protein-protein interactions (PPIs) involved in cancer signaling pathways. The Boc-protected amine group was strategically utilized to introduce additional pharmacophores, enhancing the binding affinity and selectivity of the resulting inhibitors.

Another notable application of this compound is in the field of chemical biology, where it has been employed as a precursor for fluorescent probes. Researchers have leveraged its ethynyl group to attach fluorophores via click chemistry, enabling the development of probes for real-time imaging of enzymatic activity in live cells. A recent study in ACS Chemical Biology demonstrated the successful use of such probes to monitor the activity of histone deacetylases (HDACs), providing valuable insights into epigenetic regulation.

From a synthetic chemistry perspective, the stability and reactivity of 2-(3-{[(Tert-butoxy)carbonyl]amino}-5-ethynylphenyl)acetic acid have been subjects of investigation. A 2022 paper in Organic Letters detailed optimized conditions for its synthesis and purification, emphasizing the importance of protecting group strategies to prevent side reactions. The study also reported scalable methods for its production, making it more accessible for industrial applications.

Looking ahead, the potential of 2-(3-{[(Tert-butoxy)carbonyl]amino}-5-ethynylphenyl)acetic acid in drug discovery and chemical biology appears promising. Its dual functionality—combining a reactive ethynyl group with a protected amine—offers a unique platform for the design of multifunctional molecules. Future research is expected to explore its applications in emerging areas such as covalent drug discovery and the development of next-generation chemical tools for biological research.